5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole

• IUPAC Name: 5-[2-(4-prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole
• InChI: InChI=1S/C16H17N3O3S/c1-2-9-18-10-12-19(13-11-18)23(20,21)16-6-4-3-5-14(16)15-7-8-17-22-15/h1,3-8H,9-13H2
• InChI Key: GZASNGGKEKOHRG-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)S(=O)(=O)C2=CC=CC=C2C3=CC=NO3
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a sulfonamide-based inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells.

Scientific Research Applications

5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole has been extensively studied for its potential applications in the treatment of cancer. CA IX is overexpressed in many types of cancer cells, and its inhibition has been shown to reduce tumor growth and metastasis. This compound has also been investigated for its potential use as a diagnostic tool for cancer imaging.

Mechanism of Action

The mechanism of action of 5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole involves the inhibition of CA IX, which plays a crucial role in the regulation of pH in cancer cells. Inhibition of CA IX leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits tumor growth and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole include the inhibition of CA IX, which leads to a decrease in the pH of the tumor microenvironment. This decrease in pH inhibits tumor growth and metastasis, and also enhances the efficacy of chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole in lab experiments include its potent inhibitory activity against CA IX, its specificity for cancer cells, and its potential applications in cancer imaging. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of 5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole. These include the optimization of its synthesis method, the evaluation of its safety and efficacy in preclinical and clinical studies, and the development of new derivatives with improved properties. Additionally, this compound has potential applications in other fields such as neuroscience and infectious diseases, which warrant further investigation.

Synthesis Methods

The synthesis of 5-[2-(4-Prop-2-ynylpiperazin-1-yl)sulfonylphenyl]-1,2-oxazole involves a multi-step process that starts with the preparation of the sulfonamide intermediate. This intermediate is then reacted with the appropriate alkyne and subsequently cyclized to form the oxazole ring. The final product is obtained after purification and characterization using various analytical techniques.